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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization,
and application of rhodium hydroxide (Rh(OH)x) as a versatile electrocatalyst. The protocols
detailed below are intended to serve as a foundational guide for researchers exploring the
catalytic properties of this material in various electrochemical reactions critical to renewable
energy technologies and fine chemical synthesis.

Introduction to Rhodium Hydroxide in
Electrocatalysis

Rhodium, a precious group metal, is renowned for its exceptional catalytic activity in a wide
range of chemical transformations.[1] While metallic rhodium and its oxides have been
extensively studied, rhodium hydroxide is emerging as a highly promising electrocatalyst. The
presence of hydroxyl groups on the catalyst surface can significantly influence the reaction
kinetics, particularly in aqueous electrolytes, by facilitating proton and electron transfer steps.
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This makes rhodium hydroxide a compelling candidate for reactions such as the hydrogen
evolution reaction (HER), oxygen evolution reaction (OER), and alcohol oxidation.

Synthesis of Rhodium Hydroxide Electrocatalyst

This protocol describes a general method for the synthesis of rhodium hydroxide, which can
be adapted for the preparation of supported or unsupported catalysts. The synthesis is based
on the hydrolysis of a rhodium salt precursor in an alkaline medium.

Protocol 2.1: Synthesis of Supported Rhodium Hydroxide (Rh(OH)x/C)

This protocol details the synthesis of rhodium hydroxide supported on a high-surface-area
carbon support, such as Vulcan XC-72.

Materials:

Rhodium(lll) chloride hydrate (RhClz-xHz20)

High-surface-area carbon support (e.g., Vulcan XC-72)

Ammonium hydroxide (NH4OH) solution (0.5 M)

Deionized (DI) water

Ethanol

Equipment:

o Beakers and magnetic stir bar

e Magnetic stir plate with heating capability

« Filtration apparatus (e.g., Bichner funnel and vacuum flask)
e Drying oven

Procedure:
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e Preparation of Carbon Slurry: Disperse the desired amount of carbon support in DI water to
create a uniform slurry. For a target loading of 20 wt% Rh on carbon, a typical ratio would be
80 mg of carbon in 100 mL of DI water.

o Preparation of Rhodium Precursor Solution: Dissolve the calculated amount of RhCls-xH20
in DI water. For a 20 wt% loading on 80 mg of carbon, 20 mg of Rh metal is required. The
amount of RhCl3-xH20 will depend on its rhodium content.

o Precipitation of Rhodium Hydroxide:

o Add the carbon slurry to the rhodium precursor solution and stir vigorously.

o Slowly add the 0.5 M NH4+OH solution dropwise to the mixture while continuously stirring.
The addition of the base will cause the pH to increase, leading to the precipitation of
rhodium hydroxide (Rh(OH)s) onto the carbon support. A color change to a yellowish-
brown precipitate is typically observed.

o Continue adding the ammonium hydroxide solution until the pH of the slurry reaches
approximately 9-10 to ensure complete precipitation.

e Aging and Washing:

o Gently heat the slurry to 60-70°C and maintain this temperature for 1 hour with continuous
stirring to age the precipitate.

o Allow the mixture to cool to room temperature.

o Filter the Rh(OH)x/C catalyst using a filtration apparatus and wash thoroughly with
copious amounts of DI water to remove any unreacted precursors and chloride ions.

o Perform a final wash with ethanol.

e Drying: Dry the resulting catalyst powder in a vacuum oven at 60°C overnight.
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Precursor Preparation

Post-Processing Final Product

Aging at 60-70°C |—>| Filtration and Washing |—>| Drying at 60°C Rh(OH)x/C Catalyst

Precipitation

Carbon Support Slurry

Add NHOH (ag)
pH ~9-10

Mixing and Stirring

RhCl3-xHz0 Solution

OER Mechanism in Alkaline Media

M-O + H20 + e~

M-OOH + OH~

M-O2 + H20 + e~
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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